Cas no 543-27-1 (2-methylpropyl chloroformate)

• Product Name: 2-methylpropyl chloroformate
• CAS No: 543-27-1
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• MDL: MFCD00000642
• CID: 38214
• PubChem ID: 62365
• Update Time: 2025-06-12

2-methylpropyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Isobutyl chloroformate
• carbonochloridic acid 2-methylpropyl ester
• CHLOROFORMIC ACID ISOBUTYL ESTER
• IBCF
• 2-methyl-1-propylchlorocarbonate
• 2-Methylpropyl carbonochloridate
• 2-Methylpropyl chloroformate
• Chlorocarbonic acid isobutyl ester
• Formic acid, chloro-, isobutyl ester
• Isobutyl chloridocarbonate
• #niso-Butyl chloroformate
• isobutyl chloformate
• Isobutyl chlorocarbonate
• CARBONOCHLORIDIC ACID, 2-METHYLPROPYL ESTER
• 2-methylpropylchloroformate
• isobutylchoroformate
• chloroformic acid-isobutylester
• isobutyichioroformate
• isobutylchlorocarbonate
• A7899
• ClCOOi-Bu
• i-BuOCOCl
• i-Butylchloroformate
• 6S785TC0OB
• SB40458
• MFCD00000642
• BP-31022
• isobutyl chloroformat
• ClCO2i-Bu
• iso-butylchloroformate
• UNII-6S785TC0OB
• Isobutyl chloroformate [NA2742] [Poison]
• NS00033045
• F0001-1428
• EINECS 208-840-1
• iso-butyl chloroformate
• isobutyl chloro-formate
• chloroformic acid iso-butyl ester
• isobutyl chioroformate
• isobutyl chloroform ate
• chloroformic acid isobutylester
• chloroformic acid isobutyl-ester
• i-Butyl chloroformate
• isobutyl chlo-roformate
• NSC8429
• isobutlychloroformate
• VS-02945
• 2-methylpropyl chlorocarbonate
• 2-methylpropoxycarbonyl chloride
• NSC 8429
• SCHEMBL1745
• Isobutyl chloroformate, 98%
• CJC-1293 TFA Salt Hydrate (>90%)
• InChI=1/C5H9ClO2/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H
• Isobutylchloroformate
• iBuOCOCl
• AKOS000121338
• ClCO2iBu
• isobutyl choroformate
• isobutyloxycarbonyl chloride
• DTXSID8052194
• ISOBUTYL CHLOROCARBONATE [MI]
• isobutyl carbonochloridate
• 2-methylpropyloxycarbonylchloride
• Isobutyl chloroformate, purum, >=98.0% (GC)
• Q27265420
• isobutyl-chloroformate
• iso-butyl-chloroformate
• isobutylchlorformate
• NSC-8429
• 543-27-1
• EN300-17639
• FT-0627353
• Isobutyl chloroformate,98%
• Carbonochloridic acid, 2methylpropyl ester
• STL146531
• BBL011424
• isobutoxycarbonyl chloride
• Formic acid, chloro, isobutyl ester (8CI)
• 2Methylpropyl chloroformate
• DTXCID3030765
• 2Methylpropyl carbonochloridate
• Formic acid, chloro, isobutyl ester
• DB-002758
• 2-methylpropyl chloroformate

• MDL： MFCD00000642
• Inchi： 1S/C5H9ClO2/c1-4(2)3-8-5(6)7/h4H,3H2,1-2H3
• InChI Key： YOETUEMZNOLGDB-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C)C
• BRN： 956590

Computed Properties

• Exact Mass: 136.02900
• Monoisotopic Mass: 136.029107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid with pungent smell. [1]
• Density: 1.053
• Melting Point: -80°C
• Boiling Point: 129°C
• Flash Point: 39 ºC
• Refractive Index: 1.407
• Solubility: benzene: miscible
• Water Partition Coefficient: Immiscible with water.
• PSA: 26.30000
• LogP: 2.01780
• Merck: 5139
• Vapor Pressure: 0.33 mm Hg ( 20 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in hot ethanol, benzene, chloroform, miscible in ether. [8]

2-methylpropyl chloroformate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3390 6.1/PG 1
• WGK Germany：2
• Hazard Category Code： R10;R22;R23;R34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-19
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Packing Group：I
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I
• Risk Phrases：R10; R22; R23; R34
• Storage Condition：Storage temperature 2-8 ° C, argon filled storage, regular ventilation

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives
• Other Chemical Reagents

Additional information on 2-methylpropyl chloroformate

Comprehensive Overview of 2-Methylpropyl Chloroformate (CAS No. 543-27-1): Properties, Applications, and Industry Insights

2-Methylpropyl chloroformate (CAS No. 543-27-1), also known as isobutyl chloroformate, is a versatile organic compound widely utilized in synthetic chemistry and industrial processes. This ester derivative of chloroformic acid is characterized by its molecular formula C5H9ClO2 and is particularly valued for its role as a carboxylating agent and protecting group in peptide synthesis. With the increasing demand for fine chemicals and pharmaceutical intermediates, this compound has garnered significant attention in research and commercial applications.

The compound’s physicochemical properties include a boiling point of approximately 120-122°C and a density of 1.06 g/cm³, making it suitable for controlled reactions under mild conditions. Its reactivity with amines and alcohols enables the formation of carbamates and carbonates, which are critical in drug development and polymer chemistry. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, 2-methylpropyl chloroformate is frequently employed in the preparation of active pharmaceutical ingredients (APIs). Its ability to facilitate N-protection reactions makes it indispensable in the synthesis of peptide-based therapeutics, a rapidly growing market driven by advancements in biologics and personalized medicine. Researchers are actively exploring its potential in prodrug design, where controlled release mechanisms are essential for enhancing drug efficacy.

Beyond pharmaceuticals, this compound finds applications in agrochemicals and specialty chemicals. For instance, it serves as a key intermediate in the production of herbicides and pesticides, addressing the agricultural industry’s need for higher crop yields. The rise of precision farming and sustainable agriculture has further amplified its relevance, as manufacturers seek efficient and eco-friendly chemical solutions.

From a commercial perspective, the global market for 2-methylpropyl chloroformate is influenced by factors such as supply chain dynamics and regulatory compliance. Companies are investing in high-purity grades to meet stringent industry standards, particularly in GMP (Good Manufacturing Practice) environments. Additionally, the compound’s compatibility with continuous flow chemistry systems has positioned it as a candidate for process intensification, reducing production costs and waste generation.

Safety and handling remain paramount when working with 2-methylpropyl chloroformate. Proper personal protective equipment (PPE), including gloves and goggles, is recommended to mitigate exposure risks. Innovations in closed-system processing and automated synthesis are further enhancing workplace safety while improving yield and reproducibility.

Looking ahead, the compound’s role in emerging technologies such as bioconjugation and nanomaterial functionalization is under exploration. As industries prioritize circular economy principles, the development of recyclable catalysts and low-waste methodologies involving this reagent is expected to gain traction. Collaborative efforts between academia and industry will likely unlock new applications, solidifying its position in the chemical innovation landscape.